2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid

• IUPAC Name: 2-[(4-ethylphenyl)methyl-methylamino]butanoic acid
• InChI: InChI=1S/C14H21NO2/c1-4-11-6-8-12(9-7-11)10-15(3)13(5-2)14(16)17/h6-9,13H,4-5,10H2,1-3H3,(H,16,17)
• InChI Key: MVWHRRCZZIVXJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C)C(CC)C(=O)O
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid, also known as Phenibut, is a nootropic drug that is commonly used for its anxiolytic and cognitive enhancing effects. It is a derivative of the neurotransmitter GABA and was first synthesized in Russia in the 1960s. Since then, it has gained popularity as a supplement for its ability to improve mood, reduce anxiety, and enhance cognitive performance. In

Scientific Research Applications

2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has been extensively studied for its anxiolytic and cognitive enhancing effects. It has been shown to improve mood, reduce anxiety, and enhance cognitive performance in both animal and human studies. 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has also been studied for its potential use in treating a variety of neurological and psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder.

Mechanism of Action

2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid works by binding to GABA receptors in the brain, which are responsible for regulating anxiety and mood. It also increases the release of dopamine, a neurotransmitter that is associated with pleasure and reward. This dual mechanism of action is thought to be responsible for 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid's anxiolytic and cognitive enhancing effects.
Biochemical and Physiological Effects
2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has been shown to have a number of biochemical and physiological effects. It increases the release of GABA and dopamine, which are both neurotransmitters that play a role in regulating mood and anxiety. 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid also increases cerebral blood flow, which may contribute to its cognitive enhancing effects. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for overall health.

Advantages and Limitations for Lab Experiments

2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has several advantages for use in lab experiments. It is relatively inexpensive and easy to acquire, making it a popular choice for researchers. Additionally, it has a well-established safety profile and is generally well-tolerated in both animal and human studies. However, there are also some limitations to its use. 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has a long half-life, which can make it difficult to control dosing in experiments. Additionally, it has been shown to have addictive potential in some individuals, which may limit its use in certain studies.

Future Directions

There are several areas of research that could benefit from further investigation into 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid. One area of interest is its potential use in treating anxiety and mood disorders. 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has been shown to be effective in reducing anxiety and improving mood, and further studies could help to establish its efficacy and safety for these indications. Additionally, there is interest in exploring 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid's potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Finally, there is interest in exploring 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid's potential for enhancing cognitive performance in healthy individuals, particularly in the areas of memory and learning.
Conclusion
In conclusion, 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid is a nootropic drug that has gained popularity for its anxiolytic and cognitive enhancing effects. It is synthesized by reacting beta-phenyl-gamma-aminobutyric acid with ethyl bromide in the presence of a base. 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid works by binding to GABA receptors in the brain and increasing the release of dopamine. It has been extensively studied for its potential use in treating anxiety and mood disorders, as well as its cognitive enhancing effects. While there are some limitations to its use in lab experiments, 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid has several advantages and is a popular choice for researchers. Future research could help to establish its efficacy and safety for a variety of indications.

Synthesis Methods

2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid is synthesized by reacting beta-phenyl-gamma-aminobutyric acid with ethyl bromide in the presence of a base. The resulting product is then treated with methylamine to form 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid. The synthesis of 2-[(4-Ethylphenyl)methyl-methylamino]butanoic acid is a multi-step process that requires specialized equipment and expertise.